Nowadays, using biodegradable and active packaging as an alternative to oil-based plastics become a trend. Thus, we aimed in this study to develop and generally evaluate chitosan-based films (CH-film) incorporating C. zeylanicum and E. caryophyllus essential oils (EOs) for eventual utilization as food active-packaging. Experimental data revealed that the film thickness and opacity increased from 2.2- to 6-folds, and from 2.6- to 4.5-folds respectively, following the addition of EOs. Moreover, the treated materials revealed a significant drop in hydrophobicity, elongation at break, moisture content, and swelling degree, especially in the case of cinnamon EO treatment. A correlation was observed between the antioxidant property and total phenolic content. The DPPH inhibitory behavior and release of phenolic compounds of the treated CH-films increased over time, reaching third-day values higher than 15 mg gallic acid/g sample, and 80% of DPPH inhibition, respectively. Finally, the introduction of clove and cinnamon EOs significantly promotes the antibacterial and antibiofilm properties of the material against Escherichia coli, Enterococcus hirae, Staphylococcus aureus, and Pseudomonas aeruginosa. Biofilm inhibition values ranged from 69.76 to 96.97% depending on the bacterial species.These promising findings encourage the potential utilization of CH-films supplemented with EOs such as cinnamon and clove EOs to replace plastic-based films as packaging, especially in the agri-food industry.

In this work both concentration and location of Brønsted acid sites (BASs) in a deuterated L-zeolite were determined by combining neutron powder diffraction with ab-initio molecular dynamics modelling. From the structure refinement of the acidic L zeolite, two Brønsted acid sites were identified. The first one, D1, is on the framework oxygen O5 pointing toward the center of the 8-membered ring channel; the second one, D2, located in proximity of the framework oxygen O1 pointing toward the 12-membered ring channel running parallel to the c-axis. On the whole, ∼7.7 acid sites were located in the unit-cell, corresponding to 58% and 14% for D1 and D2, respectively. The average structure of the simulated D-LTL was in good agreement with the experimental structure. The modelling revealed that the D2 BAS shows a large degree of mobility, consistent with the high thermal factor associated with that atomic position. The D1 BAS showed a behaviour consistent with static disorder, while the D2 BAS was characterized by a significant degree of dynamical disorder. In addition to these findings, the study also revealed that the O1 BAS had a higher Brønsted base character compared to the average basicity of the framework oxygens of the 12-membered ring channels.

A novel smart catalyst of Au nanoparticles supported on EDTA (ethylenediaminetetraacetic acid) functionalized temperature-sensitive copolymer consists of N-isopropyl acrylamide (NIPAM) and allylamine onto silica-modified Fe3O4 MNP (Fe3O4@Si@P(NIPAM-co-allylamine)-EDTA@Au) was prepared. Initially, Fe3O4 was synthesized and modified with silica particles, and then P(NIPAM-co-allylamine) was grafted onto it via conventional free radical polymerization. Afterwards, polymer grafted MNPs were functionalized with EDTA and decorated with Au NPs to produce an organized heterogenous catalytic structure. Easy separation and recycling, high dispersion of catalytic sites, as well as good thermal stability, and superior efficiency in water as a green solvent are among the great advantages of this system. The novel heterogeneous catalyst showed remarkable catalytic activity for the reduction of numerous aryl-nitro derivatives containing electron-poor, electron-rich, and ortho-substituted. This catalytic system performed excellently for at least 8 repeated cycles without significant degradation in catalytic activity, structure change, and leaching. Furthermore, the temperature responsiveness feature of the catalyst causes the catalyst's switchable on/off behavior.

The Ultra high molecular weight polyethylene (UHMWPE) samples are prepared at sixteen different compression temperature-pressure combinations. Thermal decomposition behaviour of these samples is studied through Thermogravimetric (TG) analysis in the temperature region 50–600 °C at 5 °C/min heating rate, in a nitrogen environment. Through this, the compression parameters are identified where the sample shows maximum thermal stability. Further, these compression parameters are ascertained through activation energies, which are determined by adopting model fitting kinetic method (Coats and Redfern). In addition, activation energy of maximum thermally stable UHMWPE sample is determined at four different heating rates (5, 10, 15, 20 °C) by adopting five model free (Flynn-Wall-Ozawa, Kissinger- Akahira- Sunose, Starink, Friedman and Kissinger) kinetic methods. Finally, reaction mechanism, pre-exponential factor and thermodynamic parameters (change in entropy (ΔS), change in enthalpy (ΔH) and change in Gibbs free energy (ΔG)) are determined.

Nanocomposites formed by niobium pentoxide dispersed in a silica matrix, with pores modulated by the addition of a soluble polymer (polyethylene glycol 10000), were calcined at different temperatures and applied to remove methylene blue (MB) and doxycycline (DOX) from water. The temperature of calcination changed the morphology of the niobium pentoxide nanoparticles inserted in the silica matrix and the textural characteristics of the nanocomposites, influencing their adsorption properties. The adsorption of the two contaminants used as models was sensitive to the pH variation of the solution, being optimal at pH 11 and 9 for the removal of MB and DOX, respectively. The effect of ionic strength corroborated by the zeta potential and FTIR analyses of the nanocomposite, before and after adsorption, showed that the adsorption of MB (exothermic process) is due only to electrostatic interaction, while the adsorption of DOX (endothermic process) is due to electrostatic and n-π interactions. Both removal processes were spontaneous. The use of the nanocomposites for the adsorption of the two contaminants is efficient and economical since they can be regenerated and reused.

Film electrodes are made by depositing a thin layer of an electroactive material onto a conductive substrate. The performance of thin film electrodes in energy storage devices is significantly governed by their preparative conditions, particularly the molar concentration of the initial precursor. In the current study, the preparation of Mn3O4 thin film electrodes utilizing the chemical spray pyrolysis technique is discussed. The effect of molar concentration on the structural, morphological, and electrochemical properties of the thin film electrodes was thoroughly investigated using techniques including X-ray diffraction (XRD), Raman spectroscopy, scanning electron microscopy (SEM), atomic force microscopy (AFM), electrochemical impedance spectroscopy (EIS), cyclic voltammetry (CV) and galvanostatic charge/discharge (GCD) studies. Additionally, X-ray photoelectron spectroscopy (XPS) was employed to gain more insight into the oxidation states of the sample with the best electrochemical performance. Findings suggested that the molar concentration considerably affects the crystallite size, surface area, surface roughness, and wettability, which would directly impact the functionality of the electrode. It was concluded that the electrode deposited using the molar concentration of 0.06 M showed significantly improved performance according to the electrochemical measurements. The areal capacitance of up to 105.3 mF/cm2 in the aqueous electrolyte was recorded from CV measurements at a scan rate of 5 mVs−1. These electrodes could be an option for low-cost, environmentally friendly electrochemical capacitors if prepared under optimal deposition conditions.

Multiferroic bilayer thin films composed by LiNbO3 and CoFe2O4 were prepared by laser ablation over (100) platinum-covered Si substrates, to understand the influence of the LiNbO3 layer thickness on their structural, electric and dielectric properties. The films were dense and polycrystalline, presenting rhombohedral LiNbO3 and cubic spinel CoFe2O4 layers. The CoFe2O4 unit cell experienced compression along the growth direction of the films, whereas the LiNbO3 layer exhibited a structural distortion in its unit cell. These strain effects were due to the mechanical interaction between both layers and to the presence of a higher amount of point defects in the thinner LiNbO3 samples, which gradually relaxed as the LiNbO3 layer thickness increased. The DC conductivity and activation energies of LiNbO3, determined from low-frequency dielectric permittivity behavior, were found to be dependent on the layer thickness. Thicker LiNbO3 layers displayed bulk-like characteristics, with a transition from polaronic to ionic conduction with increasing temperature. In contrast, thinner LiNbO3 layer films displayed polaronic behavior up to higher temperatures, due to the formation of bound polarons associated with lithium defects during deposition. AC conductivity analysis revealed that the CoFe2O4 layer conductivity mechanism primarily involved hopping between ions located at octahedral sites in the ferrite. These findings provide valuable insights into structure-function relationships and dynamical behavior within multiferroic bilayer thin films, promoting their applicability for emerging magneto-electric technologies.

Capillary wick is a critical component that sustains working fluid circulation in heat-spreading vapor chambers. A preferred wick layer requires a porous structure of multiscale porosity to meet the requirements of high liquid permeability (K) and large capillary pressure (ΔP). In this study, we controlled the etched substrate topography to modulate the morphology and capillary dynamics of the electrodeposited porous films on a specifically treated Cu substrate. The effective pore radius (Reff) of porous Cu films depends on the size and density of the dendritic bushes grown on Cu substrates treated with sodium persulfate/sulfuric acid (SPS) solution. An analytical approach was used to quantitatively analyze the dendritic deposits grown on the SPS-treated Cu substrates. The surface profile and roughness of Cu substrates were investigated by alpha-step profilometer. Scanning electron microscopy, contact angle analyzer and x-ray diffractometer were used to characterize the surface morphology, wetting behavior and oxide formation of the electrodeposited Cu films, respectively. The capillary performance (K/Reff) of the electrodeposited Cu film was measured using the capillary rate-of-rise test. The effect of dendritic bush distribution on fluid transport properties was investigated. A high K/Reff value of 0.975 μm was obtained for the electrodeposited Cu film on a Cu substrate with an optimal SPS etching treatment.

This study reported the synthesis of ERGO-MnTMPyP and its electrochemical detection performance for dopamine (DA) and uric acid (UA). The nanocomposite was based on the electrostatic interaction between graphene oxide (GO) nanosheets and manganese porphyrins (MnTMPyP). The material was characterized using various techniques including X-ray diffraction (XRD), scanning electron microscopy (SEM), transmission electron microscopy (TEM), X-ray photoelectron spectroscopy (XPS), and Fourier transform infrared spectrometer (FT-IR), demonstrating successful synthesis. Various electrochemical tests, including cyclic voltammetry (CV), electrochemical impedance spectroscopy (EIS), and differential pulse voltammetry (DPV), were performed to analyze the electrochemical characteristics of modified glass carbon electrodes (GCE). The modified electrode exhibited a significant reduction in electron transfer resistance, decreasing to 100.9 Ω. Compared with previous studies, the modified electrode reveals a unique performance to effectively detect DA (208 mV) and UA (328 mV) simultaneously with the presence of ascorbic acid (AA) interference. The detection peaks of DA and UA were apparently separated with the detection limits of 0.29 μM in the linear range of 2.23–10.76 μM and 0.64 μM in the linear range of 2.23–10.76 μM (S/N = 3), respectively.

To against the excessive electromagnetic radiation in the current situation, herein the PANI-derived carbon block with flaky Fe3O4/FeS inserted was obtained via a facile route of co-chemical precipitation, low temperature polymerization and vacuum calcination. It discovers that the component of composites and disordered structures in carbon can be regulated by changing the additive amount of iron oxide, and hence the modified electromagnetic parameters to optimize the impedance matching between free air and composites can be achieved as well. On this basis, by optimizing the coupled effect of intrinsic polarizations, conductive dissipation, magnetic resonance and eddy current wastage, the PDC/Fe3O4/FeS composite realizes the efficient microwave absorption within a broad range of 6.55 GHz, covering the entire Ku band for only 2.2 mm thickness of absorber. The work offers a flexible strategy to synthesize desired candidate for broadband electromagnetic protection.